BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to Correlating
Angiotensinogen and Angiotensin Il Levels

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Angiotensinogen (1-13) (human)

Cat. No.: B12374091

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methodologies for quantifying Angiotensinogen
and Angiotensin I, crucial peptides in the renin-angiotensin system (RAS). Understanding the
correlation between the precursor, Angiotensinogen, and the primary effector peptide,
Angiotensin Il, is fundamental for research in hypertension, cardiovascular disease, and renal
pathophysiology. This document outlines common experimental approaches, presents typical
guantitative data, and details the underlying signaling pathway.

Data Presentation: Angiotensinogen and
Angiotensin Il Levels in Human Plasmal/Serum

Direct quantitative correlation studies between the specific N-terminal fragment
Angiotensinogen (1-13) and Angiotensin Il are not extensively available in the literature.
However, numerous studies have established baseline and pathological concentrations of total
Angiotensinogen and Angiotensin Il. The following table summarizes representative
concentrations found in human plasma and serum, providing a basis for comparison in
experimental design.
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Concentration

Analyte Method Sample Type Reference
Range
Total
] ] ELISA Plasma 28 - 71 pg/mL [1]
Angiotensinogen
Total ~1 uM (approx.
) ) ELISA Serum HM (app [1]
Angiotensinogen 60 pg/mL)
Angiotensin Il LC-MS/MS Plasma 3.3 - 700 pmol/L [2]
] ] Age 21-30: 4.4-
Angiotensin Il LC-MS/MS Plasma 2]
17.7 pmol/L
] ) Age 31-60: 3.9-
Angiotensin Il LC-MS/MS Plasma [2]
12.8 pmol/L
) ) Radioimmunoass Varies with
Angiotensin Il Plasma ) [3]
ay posture and diet

Signaling Pathway: The Renin-Angiotensin System

The renin-angiotensin system (RAS) is a cascade of enzymatic reactions that regulates blood
pressure and fluid balance.[4][5] The pathway is initiated by the cleavage of Angiotensinogen
by renin, leading to the production of Angiotensin Il, the primary active peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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